Cas no 1216981-05-3 (N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide
• CAS No: 1216981-05-3
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 4578476
• PubChem ID: 71683943
• Update Time: 2025-06-22

N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(hydroxymethyl)cyclohexyl)methyl)-4-methylbenzenesulfonamide
• N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H23NO3S/c1-13-5-7-14(8-6-13)20(18,19)16-11-15(12-17)9-3-2-4-10-15/h5-8,16-17H,2-4,9-12H2,1H3
• InChI Key： ZLKIQAPHVFSBFO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(CO)CCCCC2)(=O)=O)=CC=C(C)C=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 452.0±47.0 °C at 760 mmHg
• Flash Point: 227.2±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide

N-{[1-(Hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide, identified by the CAS number 1216981-05-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a hydroxymethyl group and a sulfonamide moiety attached to a methylbenzene ring. The presence of the hydroxymethyl group introduces hydrophilic properties, while the sulfonamide group is known for its ability to form hydrogen bonds, enhancing the compound's bioavailability. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for potential large-scale production. The use of environmentally friendly catalysts has also been explored, aligning with the growing emphasis on green chemistry principles.

In terms of biological activity, N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide has shown promise as a modulator of key enzymes and receptors involved in inflammatory processes. Preclinical studies have demonstrated its anti-inflammatory and analgesic effects, suggesting potential applications in treating conditions such as arthritis and neuropathic pain. Furthermore, its ability to inhibit certain kinases makes it a valuable tool in oncology research.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution properties. Its half-life and metabolic pathways have been characterized, providing insights into its suitability for chronic administration. These findings underscore its potential as a lead compound for drug development programs targeting chronic inflammatory diseases.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on modifying the structure of this compound to enhance its therapeutic efficacy. For instance, substituent modifications at the cyclohexane ring have been explored to improve selectivity for specific molecular targets. These efforts highlight the versatility of this molecule as a platform for further innovation.

In conclusion, N-{[1-(hydroxymethyl)cyclohexyl]methyl}-4-methylbenzene-1-sulfonamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, position it as a valuable asset in the development of novel therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for its application in medicine and beyond.